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Compound of Interest

Compound Name: 3-lodo-N-methyl-benzenamine

Cat. No.: B1600550

An In-Depth Technical Guide to the Health and Safety of 3-lodo-N-methyl-benzenamine

This guide provides comprehensive health and safety information for 3-lodo-N-methyl-
benzenamine (CAS No. 61829-42-3), tailored for researchers, scientists, and professionals in
drug development. The information herein is synthesized from available safety data to ensure a
high standard of scientific integrity and promote a self-validating system of laboratory safety.

Section 1: Chemical Identification and Physical
Properties

3-lodo-N-methyl-benzenamine, also known as (3-lodophenyl)methylamine, is an
organoiodine compound used in synthetic chemistry. Its reactivity and potential biological
activity necessitate a thorough understanding of its properties for safe handling.
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Identifier

Value

Source

Chemical Name

3-lodo-N-methyl-benzenamine

[1]

(3-lodo-phenyl)-methyl-amine,

Synonyms Benzenamine, 3-iodo-N- [1][2]
methyl-

CAS Number 61829-42-3 [2][3]

Molecular Formula C7HsIN [1][2]

Molecular Weight 233.05 g/mol [1][2]

Appearance Light yellow to brown Liquid [1]

Predicted Boiling Point

276.8423.0 °C

[1]

Predicted Density

1.779+0.06 g/cm3

[1]

Section 2: Hazard Identification and GHS

Classification

The primary health and safety concerns for 3-lodo-N-methyl-benzenamine are related to its

acute toxicity and irritant properties. The Globally Harmonized System (GHS) classification

provides a clear and standardized communication of these hazards.[3]

GHS Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

¢ Signal Word:Warning[3]
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e GHS Pictogram:

The following diagram illustrates the relationship between the identified hazards and the
required safety communications.

Hazard Communication

Required Actions (Precautionary Statements)
Signal Word: GHS Pictogram:
Identified Hazards Warning Exclamation Mark ~
_ 7| P280: Wear protective equipment

H302: Harmful if swallowed ¢

(P301+P312: If Swallowed, call for medical advice

H315: Causes skin irritation

il

~
= kP302+P352: If on Skin, wash with soap and water

(H319: Causes serious eye irritation

-

o)

P305+P351+P338: If in Eyes, rinse cautiously with water)

(Pzelz Avoid breathing vapours)

(HBBS: May cause respiratory irritation)

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for 3-lodo-N-methyl-benzenamine.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
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Adherence to strict handling protocols is essential to mitigate the risks associated with this
compound. The causality behind these protocols is directly linked to the hazards identified in
Section 2.

Engineering Controls

o Ventilation: Always handle 3-lodo-N-methyl-benzenamine inside a certified chemical fume
hood.[4] This is the primary engineering control to prevent inhalation of vapors, addressing
the H335 hazard (May cause respiratory irritation).

o Safety Stations: Ensure that an emergency eyewash station and a safety shower are readily
accessible and have been recently tested.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the potential routes of exposure: dermal, ocular, and
respiratory. The precautionary statement P280, "Wear protective gloves/protective clothing/eye
protection/face protection," serves as the core directive.[3]
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PPE Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.
Inspect for tears or holes

before each use.

Prevents skin contact and
addresses the H315 hazard
(Causes skin irritation). Use
proper glove removal
technigue to avoid self-

contamination.[5]

Eye/Face Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)

standards.

Protects against splashes,
addressing the H319 hazard

(Causes serious eye irritation).

[4]

Skin/Body Protection

Standard laboratory coat.

Ensure it is fully buttoned.

Provides a barrier against
accidental spills on clothing

and skin.

Respiratory Protection

Not required if handled
exclusively within a functioning
chemical fume hood. For spill
cleanup outside a hood, a full-
face respirator with appropriate

cartridges may be necessary.

[4]

Addresses the H335 hazard
(May cause respiratory
irritation) in situations where
engineering controls are

compromised.[3]

Section 4: Emergency Procedures

First-Aid Measures

Immediate and appropriate first aid is critical upon exposure. These measures are derived

directly from the GHS hazard statements.[3]

 |If Swallowed (H302):

o Rinse mouth with water. Do NOT induce vomiting.[6]

o Immediately call a POISON CENTER or physician.[7]
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o If the person is unconscious, never give anything by mouth.

e If on Skin (H315):
o Immediately remove all contaminated clothing.
o Wash the affected area with plenty of soap and water for at least 15 minutes.[8]
o If skin irritation persists, seek medical attention.
e Ifin Eyes (H319):
o Rinse cautiously with water for several minutes.

o Remove contact lenses, if present and easy to do. Continue rinsing for at least 15
minutes.

o Immediately call a POISON CENTER or physician.[8]
e If Inhaled (H335):
o Move the person to fresh air and keep them comfortable for breathing.[6]

o If breathing is difficult or symptoms of respiratory irritation occur, seek immediate medical
attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[4][6]

» Specific Hazards: Thermal decomposition may produce toxic and corrosive fumes, including
nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen iodide (HI).[8]

o Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[4]

Accidental Release Measures (Spill Protocol)
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The following workflow provides a logical decision-making process for responding to a spill.

Evacuate Immediate Area
Alert Colleagues

'

Assess Spill Size & Location
(Inside or Outside Hood?)

Small Spill Large Spill or
Inside Fume Hood Outside Containment

Don Appropriate PPE Call Emergency Services / EHS
(Gloves, Goggles, Lab Coat) Evacuate Laboratory

Cover with Inert Absorbent Material
(e.g., Vermiculite, Sand)

Collect Absorbed Material
Using Non-Sparking Tools

Place in a Sealed, Labeled
Hazardous Waste Container

Decontaminate Spill Area
with Soap and Water

Click to download full resolution via product page
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Caption: Decision Workflow for Accidental Release of 3-lodo-N-methyl-benzenamine.

Step-by-Step Spill Cleanup Protocol (Small Spill, Inside Hood):

Alert Personnel: Notify others in the immediate area.

Ensure Ventilation: Keep the fume hood sash at the lowest practical height.

Don PPE: Wear double nitrile gloves, safety goggles, and a lab coat.

Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.

[7]

Collect Waste: Carefully scoop the absorbed material into a designated, sealable container
for hazardous waste.

Decontaminate: Clean the spill area thoroughly with soap and water, followed by a solvent
rinse if appropriate.

Dispose: Label the waste container and dispose of it according to your institution's
hazardous waste procedures.

Section 5: Storage and Disposal
Storage

Proper storage is crucial for maintaining the chemical's integrity and ensuring safety.

Temperature: Store in a refrigerator at 2-8°C.[1][3]
Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[3]
Light: Protect from light.[2]

Container: Keep the container tightly closed in a dry and well-ventilated area.[9]

Disposal
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All waste containing 3-lodo-N-methyl-benzenamine, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste. Dispose
of contents and container to an approved waste disposal plant in accordance with all federal,
state, and local regulations. Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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